Cas no 2228200-95-9 (2-bromo-1-(2-methylbut-3-yn-2-yl)-3-nitrobenzene)

• Product Name: 2-bromo-1-(2-methylbut-3-yn-2-yl)-3-nitrobenzene
• CAS No: 2228200-95-9
• MF: C₁₁H₁₀BrNO₂
• MW: 268.106602191925
• CID: 6082743
• PubChem ID: 165646411
• Update Time: 2025-06-20

2-bromo-1-(2-methylbut-3-yn-2-yl)-3-nitrobenzene Chemical and Physical Properties

Names and Identifiers

• 2-bromo-1-(2-methylbut-3-yn-2-yl)-3-nitrobenzene
• 2228200-95-9
• EN300-1922097

• Inchi： 1S/C11H10BrNO2/c1-4-11(2,3)8-6-5-7-9(10(8)12)13(14)15/h1,5-7H,2-3H3
• InChI Key： WYYDYCLAPIIDLG-UHFFFAOYSA-N
• SMILES： BrC1C(=CC=CC=1C(C#C)(C)C)[N+](=O)[O-]

Computed Properties

• Exact Mass: 266.98949g/mol
• Monoisotopic Mass: 266.98949g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 299
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 45.8Ų

Additional information on 2-bromo-1-(2-methylbut-3-yn-2-yl)-3-nitrobenzene

Chemical Profile of 2-bromo-1-(2-methylbut-3-yn-2-yl)-3-nitrobenzene (CAS No. 2228200-95-9)

2-bromo-1-(2-methylbut-3-yn-2-yl)-3-nitrobenzene, identified by its CAS number 2228200-95-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This compound belongs to the class of aryl bromides and contains a unique structural motif featuring a bromine substituent, an alkyne group, and a nitro group on a benzene ring. The presence of these functional groups imparts distinct reactivity and makes it a valuable intermediate in synthetic chemistry.

The molecular structure of 2-bromo-1-(2-methylbut-3-yn-2-yl)-3-nitrobenzene consists of a benzene core substituted with a bromine atom at the 2-position, an alkyne moiety at the 1-position, and a nitro group at the 3-position. This arrangement creates a highly versatile platform for further chemical transformations, including cross-coupling reactions, nucleophilic substitutions, and functional group interconversions. The compound’s reactivity is further enhanced by the electron-withdrawing nature of the nitro group, which influences its electronic properties and interaction with other molecules.

In recent years, 2-bromo-1-(2-methylbut-3-yn-2-yl)-3-nitrobenzene has been explored in various research contexts, particularly in the development of novel pharmaceuticals and advanced materials. Its unique structural features make it an attractive candidate for constructing complex molecular architectures, which are essential for drug discovery and material science applications. For instance, the alkyne functionality allows for Sonogashira coupling reactions, enabling the introduction of additional aryl or vinyl groups, while the bromine atom facilitates Suzuki or Buchwald-Hartwig couplings.

One of the most compelling aspects of 2-bromo-1-(2-methylbut-3-yn-2-yl)-3-nitrobenzene is its potential in medicinal chemistry. Researchers have leveraged its scaffold to design and synthesize novel bioactive molecules with therapeutic implications. The nitro group, in particular, has been shown to enhance binding affinity to biological targets due to its ability to form hydrogen bonds and interact with aromatic π-systems. This property has been exploited in the development of kinase inhibitors, anticancer agents, and antimicrobial compounds.

Recent studies have highlighted the utility of 2-bromo-1-(2-methylbut-3-yn-2-yl)-3-nitrobenzene in constructing heterocyclic compounds, which are widely prevalent in biologically active molecules. By incorporating this compound into multi-step synthetic routes, chemists have been able to generate complex heterocycles with diverse pharmacological profiles. For example, functionalization of the alkyne group followed by cyclization reactions has led to the formation of pyrazoles, triazoles, and benzothiazines—heterocyclic systems known for their broad spectrum of biological activities.

The compound’s versatility also extends to materials science applications. Its ability to undergo selective modifications allows for the creation of advanced polymers and functional materials. Researchers have investigated its use in designing conductive polymers, organic semiconductors, and luminescent materials. The presence of both electron-withdrawing (nitro) and electron-donating (alkyne) groups on the benzene ring contributes to tunable electronic properties, making it suitable for optoelectronic applications.

In terms of synthetic methodologies, 2-bromo-1-(2-methylbut-3-yn-2-yl)-3-nitrobenzene serves as a key intermediate in various synthetic strategies. For instance, it can be used to prepare biaryl compounds via palladium-catalyzed cross-coupling reactions. The bromine atom at the 2-position is particularly useful for these transformations, as it can be easily displaced by nucleophiles under mild conditions. Additionally, the alkyne functionality provides a handle for further elaboration through metal-catalyzed coupling reactions with alkynes or arynes.

The nitro group present in 2-bromo-1-(2-methylbut-3-yn-2-ylyl)-3-nitrobenzene also plays a crucial role in its synthetic utility. It can be reduced to an amine using catalytic hydrogenation or chemical reducing agents, providing access to amine-containing derivatives. These amine functionalities are versatile handles for further derivatization through condensation reactions or introduction of protecting groups. Such transformations are essential in pharmaceutical synthesis where precise control over functional groups is required.

From a computational chemistry perspective, CAS No. 2228200 -95 -9 has been studied to understand its electronic structure and reactivity trends. Density Functional Theory (DFT) calculations have revealed insights into how the different substituents influence its frontier molecular orbitals (FMOs), which are critical determinants of chemical reactivity. These studies have helped predict potential reaction pathways and optimize synthetic conditions for higher yields and selectivity.

The compound’s stability under various reaction conditions has also been examined extensively. Researchers have investigated its behavior under thermal stress as well as in different solvents commonly used in organic synthesis. Such studies are crucial for ensuring that CAS No 2228200 -95 -9 remains viable throughout multi-step synthetic processes without undergoing decomposition or side reactions.

In conclusion,CAS No 2228200 -95 -9, corresponding to cas no2228200 -95 -9, represents a fascinating molecule with broad applications across pharmaceuticals and materials science fields Its unique structural features enable diverse chemical transformations making it an indispensable tool for synthetic chemists exploring new frontiers in medicinal chemistry